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Compound of Interest

Compound Name: 2-Undecyloxirane

Cat. No.: B156488 Get Quote

An In-Depth Technical Guide to 1,2-
Epoxytridecane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Epoxytridecane, with a focus

on its chemical properties, synthesis, and potential applications. While specific data for 1,2-

Epoxytridecane is limited in publicly available literature, this guide supplements the existing

information with data from closely related long-chain epoxides to provide a thorough resource.

Chemical and Physical Properties
1,2-Epoxytridecane, particularly its (R)-(+)-enantiomer, is a chiral long-chain epoxide. Its

physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number
59829-81-1 ((R)-(+)-1,2-

Epoxytridecane)
[1]

Molecular Weight 198.34 g/mol [1]

Molecular Formula C₁₃H₂₆O [1]

Appearance
Likely a clear, colorless liquid

(based on similar epoxides)

Boiling Point 138 °C at 15 mmHg [1]

Density 0.841 g/mL at 25 °C [1]

Refractive Index n20/D 1.438 [1]

Optical Activity
[α]25/D +10°, neat ((R)-(+)-

enantiomer)
[1]

Flash Point 100 °C (212 °F) - closed cup [1]

Synthesis of 1,2-Epoxytridecane
The primary method for synthesizing 1,2-epoxides is through the epoxidation of the

corresponding terminal alkene, in this case, 1-tridecene. Various methods can be employed for

this transformation, including the use of peroxy acids or catalytic systems.

General Experimental Protocol: Epoxidation of 1-
Tridecene
While a specific, detailed protocol for the synthesis of 1,2-Epoxytridecane is not readily

available, a general procedure for the epoxidation of a terminal alkene using a peroxy acid like

meta-chloroperoxybenzoic acid (mCPBA) can be adapted.

Materials:

1-Tridecene

meta-Chloroperoxybenzoic acid (mCPBA)
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Dichloromethane (DCM) or other suitable aprotic solvent

Saturated sodium bicarbonate solution

Saturated sodium sulfite solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

Dissolve 1-tridecene in a suitable solvent like dichloromethane in a round-bottom flask

equipped with a magnetic stirrer.

Cool the solution in an ice bath.

Add mCPBA portion-wise to the stirred solution. The reaction is typically exothermic.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated solution of sodium sulfite to

destroy excess peroxide.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure 1,2-Epoxytridecane.

Below is a conceptual workflow for this synthesis.
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Synthesis Workflow

Start: 1-Tridecene in DCM

Add mCPBA

Epoxidation Reaction
(Monitored by TLC)

Aqueous Workup
(Quench, Wash, Dry)

Purification
(Column Chromatography)

End Product:
1,2-Epoxytridecane

Click to download full resolution via product page

Synthesis of 1,2-Epoxytridecane Workflow

Applications of 1,2-Epoxytridecane
Long-chain epoxides are valuable intermediates in organic synthesis. One of the key

applications identified for 1,2-Epoxytridecane is in the preparation of epoxy-activated affinity

chromatography media.
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Epoxy-Activated Affinity Chromatography
Epoxy-activated resins are used to covalently link ligands containing nucleophilic groups (e.g.,

amino, hydroxyl, or thiol groups) to a solid support, typically agarose beads. This allows for the

creation of custom affinity columns for the purification of specific biomolecules. The long

hydrocarbon chain of 1,2-Epoxytridecane can act as a spacer arm, which can be beneficial for

the binding of some ligands.

General Protocol for Preparing Epoxy-Activated Affinity Media:

Swell the Resin: Swell the dry agarose resin in distilled water.

Activation: React the swollen agarose with 1,2-Epoxytridecane under basic conditions to

introduce the reactive epoxy groups onto the agarose matrix.

Ligand Coupling: Incubate the epoxy-activated resin with a solution of the ligand to be

immobilized. The nucleophilic groups on the ligand will react with the epoxy groups on the

resin, forming a stable covalent bond.

Blocking: Block any remaining unreacted epoxy groups with a small molecule containing a

nucleophilic group, such as ethanolamine.

Washing: Thoroughly wash the resin to remove any unbound ligand and blocking agent.

The following diagram illustrates the logical relationship in preparing an affinity chromatography

column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. (R)-(+)-1,2-环氧十三烷 97% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [1,2-Epoxytridecane CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156488#1-2-epoxytridecane-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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